Diapocynin
Diapocynin
Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91phox mRNA expression, and production of the pro-inflammatory cytokines TNF-α and IL-10 in peripheral blood mononuclear cells (PMBCs). It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca2+ influx through store-operated and stretch-activated channels (SOCs and SACs, respectively) in dystrophic myotubes; all functions in the pathogenic cascade leading to muscular dystrophy. Diapocynin also reverses motor coordination deficits in the LRRK2R1441G mouse model of early Parkinson's disease.
Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91 It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca Diapocynin also reverses motor coordination deficits in the LRRK2
Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91 It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca Diapocynin also reverses motor coordination deficits in the LRRK2
Brand Name:
Vulcanchem
CAS No.:
29799-22-2
VCID:
VC21201921
InChI:
InChI=1S/C18H18O6/c1-9(19)11-5-13(17(21)15(7-11)23-3)14-6-12(10(2)20)8-16(24-4)18(14)22/h5-8,21-22H,1-4H3
SMILES:
CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O
Molecular Formula:
C18H18O6
Molecular Weight:
330.3 g/mol
Diapocynin
CAS No.: 29799-22-2
Cat. No.: VC21201921
Molecular Formula: C18H18O6
Molecular Weight: 330.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91phox mRNA expression, and production of the pro-inflammatory cytokines TNF-α and IL-10 in peripheral blood mononuclear cells (PMBCs). It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca2+ influx through store-operated and stretch-activated channels (SOCs and SACs, respectively) in dystrophic myotubes; all functions in the pathogenic cascade leading to muscular dystrophy. Diapocynin also reverses motor coordination deficits in the LRRK2R1441G mouse model of early Parkinson's disease. Diapocynin is the dimeric form of the NADPH oxidase inhibitor apocynin that has anti-inflammatory and antioxidant activities. Diapocynin inhibits NADPH oxidase complex assembly and activation, gp91 It inhibits production of reactive oxygen species (ROS), calcium-independent isoform of phospholipase A2 (iPLA2) function, and reduces Ca Diapocynin also reverses motor coordination deficits in the LRRK2 |
|---|---|
| CAS No. | 29799-22-2 |
| Molecular Formula | C18H18O6 |
| Molecular Weight | 330.3 g/mol |
| IUPAC Name | 1-[3-(5-acetyl-2-hydroxy-3-methoxyphenyl)-4-hydroxy-5-methoxyphenyl]ethanone |
| Standard InChI | InChI=1S/C18H18O6/c1-9(19)11-5-13(17(21)15(7-11)23-3)14-6-12(10(2)20)8-16(24-4)18(14)22/h5-8,21-22H,1-4H3 |
| Standard InChI Key | HLNDPICGHQGWSU-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O |
| Canonical SMILES | CC(=O)C1=CC(=C(C(=C1)OC)O)C2=C(C(=CC(=C2)C(=O)C)OC)O |
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